Cas no 941953-10-2 (1-(2-fluorophenyl)methyl-N-methyl-2-oxo-N-phenyl-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(2-fluorophenyl)methyl-N-methyl-2-oxo-N-phenyl-1,2-dihydropyridine-3-carboxamide
• CAS No: 941953-10-2
• MF: C₂₀H₁₇FN₂O₂
• MW: 336.359588384628
• CID: 5501446
• Update Time: 2025-06-08

1-(2-fluorophenyl)methyl-N-methyl-2-oxo-N-phenyl-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1-[(2-fluorophenyl)methyl]-1,2-dihydro-N-methyl-2-oxo-N-phenyl-
• 1-(2-fluorophenyl)methyl-N-methyl-2-oxo-N-phenyl-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H17FN2O2/c1-22(16-9-3-2-4-10-16)19(24)17-11-7-13-23(20(17)25)14-15-8-5-6-12-18(15)21/h2-13H,14H2,1H3
• InChI Key： DVVFKKXSTCLBOS-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2F)C=CC=C1C(N(C)C1=CC=CC=C1)=O

Additional information on 1-(2-fluorophenyl)methyl-N-methyl-2-oxo-N-phenyl-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of 1-(2-fluorophenyl)methyl-N-methyl-2-oxo-N-phenyl-1,2-dihydropyridine-3-carboxamide (CAS No. 941953-10-2)

The compound 1-(2-fluorophenyl)methyl-N-methyl-2-oxo-N-phenyl-1,2-dihydropyridine-3-carboxamide (CAS No. 941953-10-2) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of dihydropyridine derivatives, which are known for their diverse biological activities and applications in drug development. The presence of a fluorophenyl group and a carboxamide moiety in its structure makes it a promising candidate for further exploration in targeted therapies.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The incorporation of a fluorine atom in the 2-fluorophenyl group of this compound is a strategic modification that can significantly influence its pharmacokinetic properties. Researchers are particularly interested in how this fluorine substitution affects the molecule's interaction with biological targets, such as enzymes and receptors. This aligns with the growing trend in drug discovery to optimize small molecule inhibitors for improved efficacy and reduced side effects.

The dihydropyridine core of this compound is another critical feature that warrants discussion. Dihydropyridines are well-known for their role in calcium channel modulation, but the structural uniqueness of 1-(2-fluorophenyl)methyl-N-methyl-2-oxo-N-phenyl-1,2-dihydropyridine-3-carboxamide suggests potential applications beyond traditional uses. For instance, its N-methyl and N-phenyl substituents may contribute to selective binding to non-calcium channel targets, opening new avenues for research in neurodegenerative diseases or inflammatory conditions.

From a synthetic chemistry perspective, the preparation of CAS No. 941953-10-2 involves multi-step organic transformations, including amide coupling and cyclization reactions. The compound's purity and yield are critical factors for its applicability in preclinical studies. Advanced analytical techniques, such as HPLC and NMR spectroscopy, are employed to characterize its structure and ensure reproducibility. This emphasis on quality control resonates with the pharmaceutical industry's push for high-purity intermediates in drug development pipelines.

The potential therapeutic applications of 1-(2-fluorophenyl)methyl-N-methyl-2-oxo-N-phenyl-1,2-dihydropyridine-3-carboxamide are a hot topic among researchers. Preliminary studies suggest that its unique structure could make it a viable candidate for kinase inhibition or GPCR modulation. These mechanisms are highly relevant to current drug discovery efforts, especially in oncology and central nervous system disorders. The compound's ability to cross the blood-brain barrier due to its lipophilic properties is another area of active investigation.

In the context of green chemistry, the synthesis and application of CAS No. 941953-10-2 also raise questions about sustainability. Researchers are exploring eco-friendly solvents and catalytic systems to minimize waste and energy consumption during its production. This aligns with the broader scientific community's focus on sustainable drug synthesis and the reduction of environmental impact in pharmaceutical manufacturing.

Furthermore, the compound's structure-activity relationship (SAR) is a subject of intense study. By systematically modifying its functional groups, scientists aim to identify analogs with enhanced potency or selectivity. This approach is central to modern medicinal chemistry optimization and reflects the industry's shift toward rational drug design. The fluorophenyl and carboxamide moieties, in particular, are being scrutinized for their contributions to binding affinity and metabolic stability.

In summary, 1-(2-fluorophenyl)methyl-N-methyl-2-oxo-N-phenyl-1,2-dihydropyridine-3-carboxamide (CAS No. 941953-10-2) represents a fascinating example of how subtle structural changes can lead to significant biological implications. Its potential applications in drug discovery, coupled with its synthetic versatility, make it a compound of great interest to both academic and industrial researchers. As the scientific community continues to explore its properties, this molecule may well emerge as a key player in the development of next-generation therapeutics.